Cas no 401792-84-5 (Methyl 5-(bromomethyl)-6-methoxy-2-pyridinecarboxylate)

• Product Name: Methyl 5-(bromomethyl)-6-methoxy-2-pyridinecarboxylate
• CAS No: 401792-84-5
• MF: C₉H₁₀BrNO₃
• MW: 260.08460187912
• MDL: MFCD09029996
• CID: 1511899
• PubChem ID: 29923855
• Update Time: 2025-05-22

Methyl 5-(bromomethyl)-6-methoxy-2-pyridinecarboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(bromomethyl)-6-methoxy-2-pyridinecarboxylate
• 401792-84-5
• methyl 5-(bromomethyl)-6-methoxy-pyridine-2-carboxylate
• AS-69931
• AKOS015963818
• 2-Pyridinecarboxylic acid, 5-(bromomethyl)-6-methoxy-, methyl ester
• BRA79284
• CS-0103412
• methyl 5-(bromomethyl)-6-methoxypicolinate
• METHYL 5-(BROMOMETHYL)-6-METHOXYPYRIDINE-2-CARBOXYLATE
• 5-BROMOMETHYL-6-METHOXY-PYRIDINE-2-CARBOXYLIC ACID METHYL ESTER
• methyl5-(bromomethyl)-6-methoxypicolinate
• methyl5-(bromomethyl)-6-methoxy-pyridine-2-carboxylate
• SCHEMBL26124185
• A855984

• MDL： MFCD09029996
• Inchi： 1S/C9H10BrNO3/c1-13-8-6(5-10)3-4-7(11-8)9(12)14-2/h3-4H,5H2,1-2H3
• InChI Key： AAORRBUSFSJIDQ-UHFFFAOYSA-N
• SMILES： BrCC1=CC=C(C(=O)OC)N=C1OC

Computed Properties

• Exact Mass: 258.98441g/mol
• Monoisotopic Mass: 258.98441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 48.4Ų

Additional information on Methyl 5-(bromomethyl)-6-methoxy-2-pyridinecarboxylate

Comprehensive Overview of Methyl 5-(bromomethyl)-6-methoxy-2-pyridinecarboxylate (CAS No. 401792-84-5)

Methyl 5-(bromomethyl)-6-methoxy-2-pyridinecarboxylate (CAS No. 401792-84-5) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This compound belongs to the pyridine derivative family, characterized by its unique bromomethyl and methoxy functional groups. Its molecular structure, C9H10BrNO3, makes it a valuable intermediate in synthesizing complex molecules, particularly in drug discovery and material science applications.

In recent years, the demand for pyridine-based intermediates like Methyl 5-(bromomethyl)-6-methoxy-2-pyridinecarboxylate has surged due to their versatility in medicinal chemistry. Researchers frequently search for "CAS 401792-84-5 applications" or "synthesis of bromomethyl pyridine derivatives," reflecting its growing relevance. The compound's bromomethyl group offers reactivity for further functionalization, enabling the creation of targeted bioactive molecules.

One of the trending topics in organic synthesis is the development of sustainable methodologies. Methyl 5-(bromomethyl)-6-methoxy-2-pyridinecarboxylate is often discussed in the context of "green chemistry approaches" and "catalyst-free reactions." Its stability under mild conditions makes it suitable for eco-friendly protocols, aligning with the industry's shift toward reducing hazardous reagents.

From a technical perspective, the compound's methoxy-2-pyridinecarboxylate backbone is pivotal in designing kinase inhibitors and antiviral agents. Queries like "401792-84-5 in drug development" highlight its role in addressing global health challenges. Its structural motif is also explored in "crop protection chemicals," catering to the agrochemical sector's innovation needs.

Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for verifying the purity of CAS 401792-84-5. Laboratories prioritize "high-purity pyridine derivatives" to ensure reproducibility in research. Storage recommendations typically emphasize anhydrous conditions and light-sensitive handling to maintain stability.

In summary, Methyl 5-(bromomethyl)-6-methoxy-2-pyridinecarboxylate (CAS No. 401792-84-5) bridges multiple scientific domains, from life sciences to sustainable chemistry. Its adaptability and functional groups position it as a cornerstone for future innovations, answering pressing queries in both academic and industrial settings.